Cas no 2172449-98-6 (5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172449-98-6
• MF: C₉H₁₆F₂N₄O
• MW: 234.246348381042
• CID: 5810413
• PubChem ID: 165590909
• Update Time: 2025-08-05

5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595813
• [5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172449-98-6

• Inchi： 1S/C9H16F2N4O/c1-3-6(5-16-2)15-8(9(10)11)7(4-12)13-14-15/h6,9H,3-5,12H2,1-2H3
• InChI Key： FBOSIJALTJDLQL-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1C(COC)CC)F

Computed Properties

• Exact Mass: 234.12921747g/mol
• Monoisotopic Mass: 234.12921747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Additional information on 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172449-98-6)

5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its CAS number 2172449-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a difluoromethyl group and an N-methoxybutan-2-yl side chain in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine is characterized by a triazole ring connected to an amine functional group, with the difluoromethyl substituent enhancing its metabolic stability and lipophilicity. The N-methoxybutan-2-yl moiety contributes to its solubility in both polar and non-polar solvents, making it versatile for various biochemical assays. These structural features have positioned this compound as a key intermediate in synthesizing novel bioactive molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of triazole derivatives due to their efficacy in targeting various therapeutic pathways. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to improve pharmacokinetic profiles. Studies have demonstrated that this moiety can enhance binding affinity to biological targets while reducing susceptibility to metabolic degradation. Furthermore, the N-methoxybutan-2-yl group serves as a lipophilic anchor, facilitating membrane penetration and improving oral bioavailability.

Current research in medicinal chemistry has highlighted the potential of 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine as a scaffold for developing new therapeutic agents. Its triazole core is known to exhibit antifungal and antiviral properties, making it relevant in combating resistant strains of pathogens. Additionally, the compound’s ability to modulate enzyme activity has opened avenues for exploring its role in anti-inflammatory and anticancer therapies. Preliminary in vitro studies have shown promising results in inhibiting key enzymes involved in disease progression.

The synthesis of 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the difluoromethyl group typically involves halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The attachment of the N-methoxybutan-2-yl side chain often employs protective group strategies to prevent unwanted side reactions during synthesis. Advanced techniques such as flow chemistry have been utilized to optimize these processes, improving scalability and reproducibility.

From a computational chemistry perspective, the molecular dynamics of 5-(difluoromethyl)-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine have been extensively studied using density functional theory (DFT) and molecular mechanics simulations. These studies have provided insights into its binding interactions with biological targets at the atomic level. The calculated binding affinities and interaction energies have helped researchers refine their lead optimization strategies. Furthermore, virtual screening techniques have been employed to identify potential analogs with enhanced pharmacological properties.

The pharmacokinetic profile of this compound is another area of active investigation. Animal models have been utilized to assess its absorption, distribution, metabolism, and excretion (ADME) characteristics. The presence of the difluoromethyl group has been observed to prolong half-life by inhibiting enzymatic degradation pathways such as cytochrome P450-mediated oxidation. Meanwhile, the N-methoxybutan-2-yl side chain appears to enhance passive diffusion across biological membranes due to its lipophilic nature.

In clinical settings, the potential therapeutic applications of 5-(difluoromethyl)-1-(1-methoxybutan-2-yb)-lH-l ,23-triazol -4 -y lm eth an am ine are being explored through preclinical trials and phase I studies. Initial findings suggest that it may serve as an effective adjunct therapy for conditions characterized by chronic inflammation or enzymatic dysregulation. Its ability to interact with multiple targets simultaneously makes it a promising candidate for combination therapies aimed at synergistic effects.

The regulatory landscape for novel pharmaceutical compounds like this one is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic processes adhere to quality control standards. Additionally, rigorous toxicological assessments are conducted to evaluate potential side effects before human administration can commence. These measures are essential for ensuring patient safety while advancing medical science.

The future prospects of 5-(difluoromethyl)-l -(l -meth oxy but an - 2 - y l ) - l H - 12 , 3 - tri az ol - 4 - y lm eth an am ine hinge on continued research and development efforts within interdisciplinary teams comprising chemists, biologists, pharmacologists ,and clinicians . Advances in synthetic methodologies coupled with innovative drug design approaches hold promise for unlocking new therapeutic possibilities . As our understanding grows , so too will our capacity to harness this compound’s potential benefits without compromising on safety or efficacy standards .